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Compound of Interest

Compound Name: WAY-606344

Cat. No.: B12863325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
WAY-606344 is a potent and selective inhibitor of Casein Kinase 1δ (CK1δ), a key enzyme

implicated in various cellular processes, including the regulation of circadian rhythms and cell

cycle progression. Its potential therapeutic applications, particularly in the context of

Alzheimer's disease, have made it a compound of significant interest. This document provides

a comprehensive overview of the synthesis pathway and chemical properties of WAY-606344,

presented in a manner accessible to researchers and professionals in the field of drug

development.

Chemical Properties
WAY-606344, with the CAS number 380423-28-9, is a heterocyclic compound belonging to the

pyrano[3,2-c]pyridine class. Its chemical structure and key properties are summarized below.
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Property Value

IUPAC Name
2-amino-4-(4-chlorophenyl)-5-oxo-4,5-

dihydropyrano[3,2-c]pyridine-3-carbonitrile

Molecular Formula C14H8ClN3O2

Molecular Weight 285.69 g/mol

CAS Number 380423-28-9

Appearance Likely a solid powder

Solubility
Expected to be soluble in organic solvents like

DMSO. Aqueous solubility is likely low.

pKa

The presence of the amino group and the

pyridinone ring suggests the molecule may have

both acidic and basic properties. Specific pKa

values are not readily available in the public

domain.

Synthesis Pathway
The synthesis of WAY-606344 is achieved through a one-pot, three-component reaction, a

common and efficient method for generating molecular complexity from simple starting

materials. This reaction involves the condensation of 4-chlorobenzaldehyde, malononitrile, and

4-hydroxy-6-methyl-2(1H)-pyridone.

The general mechanism for this type of reaction proceeds through an initial Knoevenagel

condensation between the aldehyde and malononitrile to form a dicyanoalkene intermediate.

This is followed by a Michael addition of the 4-hydroxy-2-pyridone enolate to the activated

double bond, and subsequent intramolecular cyclization and tautomerization to yield the final

pyrano[3,2-c]pyridine product.
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Starting Materials

One-Pot Reaction

4-Chlorobenzaldehyde

Knoevenagel
Condensation

Malononitrile 4-hydroxy-2-pyridone

Michael Addition &
Intramolecular Cyclization

Intermediate
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General synthesis pathway for WAY-606344.

Experimental Protocol
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The following is a representative experimental protocol for the synthesis of WAY-606344,

based on established procedures for the synthesis of similar pyrano[3,2-c]pyridine derivatives.

Materials:

4-Chlorobenzaldehyde

Malononitrile

4-hydroxy-2-pyridone

Ethanol (or other suitable solvent)

Piperidine (or another basic catalyst)

Procedure:

To a solution of 4-chlorobenzaldehyde (1 equivalent) and malononitrile (1 equivalent) in

ethanol, add a catalytic amount of piperidine.

Stir the reaction mixture at room temperature for 30 minutes.

To this mixture, add 4-hydroxy-2-pyridone (1 equivalent).

Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature.

The product will precipitate out of the solution. Collect the solid by filtration.

Wash the solid with cold ethanol to remove any unreacted starting materials.

Dry the product under vacuum to obtain pure WAY-606344.

Note: The reaction conditions, including solvent, catalyst, and temperature, may be optimized

to improve the yield and purity of the final product.
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Signaling Pathway Involvement
WAY-606344 functions as an inhibitor of Casein Kinase 1δ (CK1δ). CK1δ is a serine/threonine

kinase that plays a crucial role in a multitude of cellular signaling pathways. One of the most

well-characterized pathways involving CK1δ is the Wnt/β-catenin signaling pathway, which is

critical for embryonic development and tissue homeostasis. Dysregulation of this pathway is

implicated in various diseases, including cancer.

Simplified Wnt/β-catenin Pathway
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Role of CK1δ and its inhibition by WAY-606344 in the Wnt/β-catenin pathway.

Conclusion
WAY-606344 is a valuable research tool for investigating the biological roles of CK1δ. The

straightforward and efficient one-pot synthesis of this pyrano[3,2-c]pyridine derivative makes it

readily accessible for further studies. Understanding its chemical properties and synthesis

pathway is crucial for its application in drug discovery and development, particularly in the

pursuit of novel therapeutics for neurodegenerative diseases and cancer. Further research is

warranted to fully elucidate its pharmacological profile and therapeutic potential.

To cite this document: BenchChem. [WAY-606344: A Technical Guide to its Synthesis and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12863325#way-606344-synthesis-pathway-and-
chemical-properties]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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